Cas no 93841-86-2 ((-)-N-(1-R-Ethoxycarbonxyl-3-phenylpropyl)-L-alanine Benzyl Ester)

• Product Name: (-)-N-(1-R-Ethoxycarbonxyl-3-phenylpropyl)-L-alanine Benzyl Ester
• CAS No: 93841-86-2
• Molecular Formula: C₂₂H₂₇NO₄
• Molecular Weight: 369.45408654213
• CID: 1000207
• PubChem ID: 13345970

(-)-N-(1-R-Ethoxycarbonxyl-3-phenylpropyl)-L-alanine Benzyl Ester Properties

Names and Identifiers

• (-)-N-(1-R-Ethoxycarbonxyl-3-phenylpropyl)-L-alanine, Benzyl Ester
• (-)-N-(1-R-ETHOXYCARBONXYL-3-PHENYLPROPYL)-S-ALANINE, BENZYL ESTER
• DTXSID70537696
• 93841-86-2
• (-)-N-(1-R-Ethoxycarbonxyl-3-phenylpropyl)-L-alanine Benzyl Ester
• AKOS030255175
• (-)-N-(1-r-Ethoxycarbonxyl-3-phenylpropyl)-L-alanine,benzyl ester
• Ethyl (2R)-2-{[(2S)-1-(benzyloxy)-1-oxopropan-2-yl]amino}-4-phenylbutanoate
• ethyl (2R)-2-[[(2S)-1-oxo-1-phenylmethoxypropan-2-yl]amino]-4-phenylbutanoate
• SCHEMBL9773242

• InChIKey： KKMCJYRMPUGEEC-FXAWDEMLSA-N
• Inchi： InChI=1S/C22H27NO4/c1-3-26-22(25)20(15-14-18-10-6-4-7-11-18)23-17(2)21(24)27-16-19-12-8-5-9-13-19/h4-13,17,20,23H,3,14-16H2,1-2H3/t17-,20+/m0/s1
• SMILES： CCOC(=O)[C@@H](CCc1ccccc1)N[C@@H](C)C(=O)OCc2ccccc2

Computed Properties

• Exact Mass: 369.19400834g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 12
• Monoisotopic Mass: 369.19400834g/mol
• Heavy Atom Count: 27
• Complexity: 442
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Boiling Point: 487.3±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 248.5±28.7 °C
• Density: 1.1±0.1 g/cm3